Cas no 80945-85-3 (2,7-dichloro-4-methyl-1,3-benzothiazole)

2,7-dichloro-4-methyl-1,3-benzothiazole structure

80945-85-3 structure

Product Name:2,7-dichloro-4-methyl-1,3-benzothiazole

CAS No:80945-85-3

MF:C₈H₅Cl₂NS

MW:218.102998495102

MDL:MFCD04971827

CID:707938

PubChem ID:2049876

Update Time:2025-04-19

2,7-dichloro-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2,7-dichloro-4-methyl-
- 2,7-Dichloro-4-methyl-1,3-benzothiazole
- 2,7-dichloro-4-methylbenzo[d]thiazole
- 2,7-Dichloro-4-methylbenzothiazole
- F1910-0024
- A840009
- SCHEMBL2035753
- BUYSZGJSZGEBEZ-UHFFFAOYSA-N
- AKOS005208152
- EN300-237788
- 80945-85-3
- 2-chloro-4-methyl-7-chlorobenzothiazole
- FT-0716290
- DTXSID60365960
- DA-02646
- 2,7-Dichloro-4-methyl-benzothiazole
- DB-302565
- 2,7-dichloro-4-methyl-1,3-benzothiazole
- MDL： MFCD04971827
- Inchi： 1S/C8H5Cl2NS/c1-4-2-3-5(9)7-6(4)11-8(10)12-7/h2-3H,1H3
- InChI Key： BUYSZGJSZGEBEZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C2=C1SC(=N2)Cl

Computed Properties

Exact Mass: 216.95200
Monoisotopic Mass: 216.952
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 41.13000
LogP: 3.91150

2,7-dichloro-4-methyl-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D483178-10mg	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3		10mg	$ 50.00	2022-06-05
TRC	D483178-50mg	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3		50mg	$ 135.00	2022-06-05
TRC	D483178-100mg	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3		100mg	$ 230.00	2022-06-05
Chemenu	CM543524-100mg	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3	97%	100mg	$221	2024-07-23
Chemenu	CM543524-250mg	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3	97%	250mg	$318	2024-07-23
Chemenu	CM543524-1g	2,7-Dichloro-4-methyl-1,3-benzothiazole	80945-85-3	97%	1g	$843	2024-07-23
Enamine	EN300-237788-0.05g	2,7-dichloro-4-methyl-1,3-benzothiazole	80945-85-3	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-237788-0.1g	2,7-dichloro-4-methyl-1,3-benzothiazole	80945-85-3	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-237788-0.25g	2,7-dichloro-4-methyl-1,3-benzothiazole	80945-85-3	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-237788-0.5g	2,7-dichloro-4-methyl-1,3-benzothiazole	80945-85-3	95%	0.5g	$699.0	2024-06-19

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